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Compound of Interest

Compound Name: BODIPY Green 8-P2M

Cat. No.: B15555961

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Compound Overview
BODIPY Green 8-P2M, with the Chemical Abstracts Service (CAS) number 929679-22-1, is a

specialized fluorescent probe designed for the detection of thiol-containing molecules. Its

chemical name is Boron, [1-[2-[(3,5-dimethyl-1H-pyrrol-2-yl-κN)(3,5-dimethyl-2H-pyrrol-2-

ylidene-κN)methyl]phenyl]-1H-pyrrole-2,5-dionato]difluoro-, (T-4)-.[1] This compound belongs to

the BODIPY class of dyes, which are well-regarded for their sharp absorption and emission

peaks, high fluorescence quantum yields, and good photostability.

A key feature of BODIPY Green 8-P2M is its functionality as a "pro-fluorescent" probe. In its

native state, the fluorescence of the BODIPY core is significantly quenched through a process

known as photoinduced electron transfer (PeT).[2] Upon reaction with a thiol group (present in

molecules like the amino acid cysteine), this quenching mechanism is disrupted, leading to a

substantial increase in fluorescence intensity. This "turn-on" characteristic provides a high

signal-to-noise ratio, making it particularly useful for detecting low concentrations of proteins

and other thiol-containing biomolecules.[2][3]
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Chemical and Physical Properties
Property Value Reference

CAS Number 929679-22-1 [1]

Molecular Formula C23H20BF2N3O2 [1]

Molecular Weight 419.23 g/mol [1]

Appearance Brown to red solid [1]

Photophysical Properties
While specific photophysical data for BODIPY Green 8-P2M is not readily available in the

public domain, data from the closely related and structurally similar BODIPY FL dye can

provide a reasonable estimate of its spectral characteristics.

Property Estimated Value Reference (BODIPY FL)

Excitation Maximum (λex) ~505 nm [3]

Emission Maximum (λem) ~513 nm [3]

Molar Extinction Coefficient (ε) ~80,000 cm⁻¹M⁻¹ [3]

Quantum Yield (Φ)
High (approaching 1.0 in some

cases)
[4]

Mechanism of Action: Thiol-Activated Fluorescence
The core principle behind the functionality of BODIPY Green 8-P2M is a thiol-mediated

restoration of fluorescence. The maleimide group incorporated into its structure is highly

reactive towards thiol groups.
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Prepare Protein Solution
(pH 7.0-7.5)

Mix Protein and Probe
(Incubate 2h RT or O/N 4°C)

Prepare BODIPY Green 8-P2M
Stock in DMSO

Purify via Size-Exclusion
Chromatography

Characterize Labeled Protein
(Spectroscopy)
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Run SDS-PAGE

Fix Gel
(e.g., 50% MeOH, 10% Acetic Acid)

Wash with Water

Stain with BODIPY Green 8-P2M

Wash with Water (briefly)

Image Gel
(Ex: ~505 nm, Em: ~513 nm)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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